Cas no 875546-14-8 (N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide)
875546-14-8 structure
Product Name:N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide
CAS No:875546-14-8
MF:C13H17Cl2N3O
MW:302.199580907822
CID:2148016
PubChem ID:6460859
Update Time:2025-04-21
N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide
- 875546-14-8
- DB-335032
- AKOS003974671
-
- Inchi: 1S/C13H17Cl2N3O/c1-17-2-4-18(5-3-17)9-13(19)16-12-7-10(14)6-11(15)8-12/h6-8H,2-5,9H2,1H3,(H,16,19)
- InChI Key: YRKFWSBKFWKVMU-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)NC(CN1CCN(C)CC1)=O)Cl
Computed Properties
- Exact Mass: 301.0748676Da
- Monoisotopic Mass: 301.0748676Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.6Ų
N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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